![molecular formula C19H37NO4S B3037959 2-[[(Z)-15-methylhexadec-9-enoyl]amino]ethanesulfonic acid CAS No. 679834-30-1](/img/structure/B3037959.png)
2-[[(Z)-15-methylhexadec-9-enoyl]amino]ethanesulfonic acid
Overview
Description
2-[[(Z)-15-methylhexadec-9-enoyl]amino]ethanesulfonic acid (MHS), also known as 2-amino-15-methylhexadecanoic acid, is an organic compound found in various organisms, including plants, bacteria, and animals. It is a naturally occurring carboxylic acid derived from the fatty acid, palmitic acid. MHS has a variety of scientific applications, including its use as a biochemical marker and a substrate in enzymatic reactions. In addition, MHS has been studied for its role in biochemical and physiological processes, including its potential role in cancer and other diseases.
Scientific Research Applications
Taurine and Its Protective Role in Diabetes Mellitus
Taurine, a derivative of 2-amino ethanesulfonic acid, is recognized for its cytoprotective properties, including antioxidation, antiapoptosis, and membrane stabilization. Research highlights its potential therapeutic benefits against type 1 and type 2 diabetes mellitus and their complications, emphasizing the significance of antioxidant supplementation in disease management and prevention (Sirdah, 2015).
Amino Acids in Enology and Food Quality
Amino acids play a crucial role in the quality of food and beverages, particularly in enology, where they serve as nitrogen sources for yeast during fermentation and precursors for aroma compounds. The determination of amino acids in grape-derived products has been the focus of several chromatographic methodologies, highlighting their impact on beverage quality (Callejón, Troncoso, & Morales, 2010).
Chlorogenic Acid's Pharmacological Properties
Chlorogenic Acid (CGA), a phenolic compound, exhibits a range of therapeutic roles, including antioxidant, cardioprotective, and anti-inflammatory effects. CGA's ability to modulate lipid and glucose metabolism presents a promising avenue for treating metabolic disorders such as diabetes and obesity (Naveed et al., 2018).
Amino Acid Functionalization in Quantum Dots
The functionalization of quantum dots with amino acids enhances their electronic and optical properties, opening new possibilities for their application in optoelectronic devices. Amino acid-functionalized quantum dots exhibit improved solubility, sustainability, and biocompatibility, making them suitable for a variety of applications, from sensors to energy storage systems (Ravi et al., 2021).
Safety and Hazards
properties
IUPAC Name |
2-[[(Z)-15-methylhexadec-9-enoyl]amino]ethanesulfonic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H37NO4S/c1-18(2)14-12-10-8-6-4-3-5-7-9-11-13-15-19(21)20-16-17-25(22,23)24/h4,6,18H,3,5,7-17H2,1-2H3,(H,20,21)(H,22,23,24)/b6-4- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKUXMHXTWXLPKD-XQRVVYSFSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCCCC=CCCCCCCCC(=O)NCCS(=O)(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)CCCC/C=C\CCCCCCCC(=O)NCCS(=O)(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H37NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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